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Compound of Interest

Compound Name: 4-Benzyl-4-methylcyclohexanone
CAS No.: 54889-02-0
Cat. No.: B1357815

Get Quote

Technical Monograph: 4-Benzyl-4-
methylcyclohexanone

CAS Number: 54889-02-0 Formula: C14H180 Molecular Weight: 202.30 g/mol [1]

Core Identity & Physicochemical Profile[2][3][4][5]
[6][7]

4-Benzyl-4-methylcyclohexanone is a gem-disubstituted cyclohexanone derivative. Its
structural significance lies in the quaternary carbon at position 4, which introduces a
"conformational lock," restricting the ring's flexibility and forcing substituents into specific
axial/equatorial orientations. This property is highly valued in medicinal chemistry for designing
rigidified analogs of bioactive molecules.

Physicochemical Properties Table
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Property Value | Description SourcelDerivation

Appearance Viscous oil or low-melting solid  Structural analog comparison

Predicted (High MW vs. 4-Me-

Boiling Point ~320-330 °C (760 mmHg)
cyclohexanone)
) Estimated based on
Density ~1.02-1.05 g/cm?3 o
benzyl/methyl contribution
High lipophilicity due to benzyl
LogP ~3.8-4.2 gnipop Y Y

group

- Soluble in DCM, THF, EtOAc; ] -
Solubility ) Lipophilic ketone nature
Insoluble in water

Critical Note on Data: Some online databases conflate the properties of this compound with 4-
methylcyclohexanone (CAS 589-92-4). Researchers must note that the addition of the benzyl
group (C7H7) significantly increases boiling point and lipophilicity compared to the simple methyl

analog.

Synthetic Methodologies: The "Expert" Route

Synthesizing 4,4-disubstituted cyclohexanones is chemically challenging because direct
alkylation of 4-substituted cyclohexanones occurs at the a-position (C2/C6), not the y-position
(C4). Therefore, a constructive strategy or dearomatization approach is required.

Method A: Oxidative Dearomatization of p-Cresol
(Recommended)

This is the most regiochemically reliable route. It utilizes the phenolic ring of p-cresol to install
the quaternary center before reducing the ring to the ketone.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357815?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow:

o Alkylation/Dearomatization:p-Cresol (4-methylphenol) is treated with a base and benzyl
halide under oxidative conditions (or via "blocked phenol" chemistry) to form the
cyclohexadienone intermediate.

o Selective Hydrogenation: The dienone is reduced to the saturated ketone.

1. Base (NaOH/t-BuOK)
2. Benzyl Bromide H2/Pd-C

p-Cresol (Oxidative C-Alkylation), Intermediate: (Selective Hydrogenation), Target:
(4-Methylphenol) | 4-Benzyl-4-methylcyclohexa-2,5-dienone | 4-Benzyl-4-methylcyclohexanone

Click to download full resolution via product page

Figure 1: Synthetic pathway contrasting the correct oxidative dearomatization route with the
flawed direct alkylation approach.

Protocol Highlights (Theoretical)

o Step 1 (Dearomatization): The reaction of p-cresol with benzyl bromide can be directed to
the carbon (C-alkylation) rather than oxygen (O-alkylation) using specific solvent systems
(e.g., Toluene/Water with Phase Transfer Catalysts) or by using metal-phenoxides (e.g.,
Magnesium salts).

o Step 2 (Reduction): Standard catalytic hydrogenation (Pd/C, 1 atm Hz) typically reduces the
electron-rich double bonds of the enone system to yield the saturated ketone.

Applications in Drug Discovery

The 4-benzyl-4-methyl motif acts as a specialized scaffold in medicinal chemistry:
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o Conformational Locking: The gem-disubstitution at C4 creates a "Thorpe-Ingold” effect,
biasing the cyclohexane ring into a specific chair conformation. This is crucial for positioning
pharmacophores (e.g., the carbonyl group) in a precise 3D orientation to bind receptors.

o NK1 Antagonists: This core structure appears in patents related to Neurokinin-1 (NK1)
receptor antagonists, used for treating chemotherapy-induced nausea and vomiting (CINV).
The benzyl group often occupies a hydrophobic pocket in the receptor.

o Metabolic Stability: The quaternary center blocks metabolic oxidation at the C4 position,
potentially extending the half-life of the drug candidate compared to a mono-substituted
analog.

Safety & Handling (Self-Validating Protocol)

While specific toxicology data for this CAS is limited, its structural class dictates the following
safety protocols:

o Hazard Identification: Treat as a Skin Irritant (Category 2) and Eye Irritant (Category 2A). The
benzyl group increases lipophilicity, facilitating skin absorption.

o Storage: Store under inert gas (Nitrogen/Argon) at 2—8°C. Ketones can undergo slow auto-
oxidation or aldol condensation if exposed to air/moisture over prolonged periods.

» Disposal: Do not release into drains. Dispose of via a licensed chemical incineration plant, as
the benzyl moiety makes it resistant to rapid biodegradation.

References
e Chemical Identification & Precursors

o Source: Chemsrc. (2025).[2][3] "4-Methylcyclohexanone Precursors and Derivatives."
(Identifies p-Cresol as a precursor to CAS 54889-02-0).

¢ Synthetic Methodology (Dearomatization)

o Source: RSC Chemical Communications. "Novel dienone-phenol type rearrangement of
4,4-disubstituted cyclohexadienone system.
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« Patent Literature (Applications)

o Source: Janssen Pharmaceutica N.V. (2005).[4] "Patent WO2005/108361."[4] (Describes
4-substituted cyclohexanone derivatives in pharmaceutical contexts).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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